Phenol, 4-(1,1-dimethyl-2-((3-phenoxyphenyl)methoxy)ethyl)-

• CAS No.: 80854-21-3
• Molecular Formula: C23H24O3
• Molecular Weight: 348.4 g/mol
• IUPAC Name: 4-[2-methyl-1-[(3-phenoxyphenyl)methoxy]propan-2-yl]phenol
• InChI: InChI=1S/C23H24O3/c1-23(2,19-11-13-20(24)14-12-19)17-25-16-18-7-6-10-22(15-18)26-21-8-4-3-5-9-21/h3-15,24H,16-17H2,1-2H3
• InChI Key: VCQNNXOZNOPALT-UHFFFAOYSA-N
• SMILES: CC(C)(COCC1=CC(=CC=C1)OC2=CC=CC=C2)C3=CC=C(C=C3)O

Description

Phenol, 4-(1,1-dimethyl-2-((3-phenoxyphenyl)methoxy)ethyl)- is a useful research compound. Its molecular formula is C23H24O3 and its molecular weight is 348.4 g/mol. The purity is usually 95%.
The exact mass of the compound Phenol, 4-(1,1-dimethyl-2-((3-phenoxyphenyl)methoxy)ethyl)- is unknown and the complexity rating of the compound is unknown. The storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: Environmental transformation -> Pesticide transformation products (metabolite, successor). However, this does not mean our product can be used or applied in the same or a similar way.
BenchChem offers high-quality Phenol, 4-(1,1-dimethyl-2-((3-phenoxyphenyl)methoxy)ethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Phenol, 4-(1,1-dimethyl-2-((3-phenoxyphenyl)methoxy)ethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

20.0 g of 3-phenoxybenzyl 2-(3-chloro-4-hydroxyphenyl)-2-methylpropyl ether prepared in the above step (1), 2.67 g of 95% sodium hydroxide and 1.0 g of 5% Pd-C (50% hydrous) were added to 100 ml of 80% methanol and the mixture was stirred at 100° C. under a hydrogen pressure of 20 to 30 kg/cm2G for 6 h. After cooling, the catalyst was removed by filtration and the catalyst was washed thoroughly with benzene. The solvent wa distilled off under reduced pressure. A dilute aqueous hydrochloric acid solution was added to the distillation residue. After extraction with benzene, the benzene solution was washed with water and dried. Benzene was distilled off under reduced pressure to obtain 18.2 g of intended 3-phenoxybenzyl 2-(4-hydroxyphenyl)-2-methylpropyl ether (m.p. 69.2° to 70.0° C.).